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Compound of Interest

Compound Name: Acantrifoside E

Cat. No.: B12380048

For Researchers, Scientists, and Drug Development Professionals
Introduction

Acantrifoside E is a phenolic glycoside, a class of organic compounds characterized by a
phenolic structure linked to a glycosyl moiety. While the chemical identity of Acantrifoside E is
established, a comprehensive review of publicly available scientific literature reveals a notable
absence of research pertaining to its application in the treatment of any specific disease. This
document summarizes the available information on Acantrifoside E and related compounds,
providing context for its potential, while highlighting the significant research gap that currently
exists.

Chemical Identification

Limited information is available for Acantrifoside E, primarily from chemical databases and
suppliers.
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Identifier Information

) 2-[2,6-dimethoxy-4-(prop-1-en-1-yl)phenoxy]-6-
Chemical Name _
(hydroxymethyl)oxane-3,4,5-triol[1]

Chemical Formula C17H2408[1]
Compound Class Phenolic glycoside[1]
CAS Number 645414-25-1

Biological Activity of Related Compounds

While research on Acantrifoside E is not available, studies on other compounds within the
broader "Acanthoside" and "Eleutheroside” families, which are also glycosides isolated from
various plant sources, may offer some insight into potential areas of investigation. It is crucial to
note that the following information does not directly apply to Acantrifoside E and should be
considered as background context only.

¢ Acanthoside D: This compound, also known as Eleutheroside E, has been reported to
possess antioxidant and anti-inflammatory properties.[2]

o Acantrifoside A: This compound has been identified in several species of the
Eleutherococcus genus, a group of plants with a history of use in traditional medicine.[3]

The biological activities of these related compounds suggest that the chemical class to which
Acantrifoside E belongs may have therapeutic potential. However, without specific studies, the
pharmacological profile of Acantrifoside E remains unknown.

Future Research and Protocols

Given the lack of existing research, the development of application notes and experimental
protocols for Acantrifoside E in disease treatment is speculative. However, a logical workflow
for initiating such research is proposed below. This workflow outlines the foundational steps
required to elucidate the bioactivity and therapeutic potential of this compound.
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Figure 1: A generalized workflow for the initial investigation of a novel compound like
Acantrifoside E.

Conclusion

At present, there is a significant deficit of scientific data regarding the use of Acantrifoside E
for the treatment of any specific disease. The information available is limited to its chemical
identification. While related compounds have shown biological activities that could suggest
potential therapeutic avenues, these cannot be extrapolated to Acantrifoside E without direct
experimental evidence. The provided workflow serves as a roadmap for researchers interested
in exploring the pharmacological properties of this compound. Further investigation is required
to determine if Acantrifoside E has any utility in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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